Cas no 2306261-31-2 (7-oxaspiro[3.5]nonan-2-ylhydrazine;dihydrochloride)

• Product Name: 7-oxaspiro[3.5]nonan-2-ylhydrazine;dihydrochloride
• CAS No: 2306261-31-2
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• CID: 5294520
• Update Time: 2026-03-10

7-oxaspiro[3.5]nonan-2-ylhydrazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Hydrazine, 7-oxaspiro[3.5]non-2-yl-, hydrochloride (1:2)
• 7-oxaspiro[3.5]nonan-2-ylhydrazine;dihydrochloride

• Inchi： 1S/C8H16N2O.ClH/c9-10-7-5-8(6-7)1-3-11-4-2-8;/h7,10H,1-6,9H2;1H
• InChI Key： BQNILDLISCYLBL-UHFFFAOYSA-N
• SMILES： N(C1CC2(CCOCC2)C1)N.Cl

Additional information on 7-oxaspiro[3.5]nonan-2-ylhydrazine;dihydrochloride

7-oxaspiro[3.5]nonan-2-ylhydrazine; dihydrochloride (CAS No. 2306261-31-2): A Comprehensive Overview

7-oxaspiro[3.5]nonan-2-ylhydrazine; dihydrochloride, identified by the CAS number 2306261-31-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This spirocyclic hydrazine derivative has garnered attention due to its unique structural features and potential biological activities. The compound belongs to a class of molecules that exhibit spirocyclic connectivity, which often enhances their pharmacological properties by influencing molecular flexibility and binding interactions with biological targets.

The dihydrochloride salt form of this compound is particularly noteworthy, as it improves solubility and stability, making it more suitable for various biochemical and pharmacological studies. The spirocyclic core, consisting of a fused oxygen-containing ring and a nonane chain, provides a distinct scaffold that can be modified to explore different pharmacophores. This structural motif has been explored in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

Recent advancements in medicinal chemistry have highlighted the importance of hydrazine derivatives in drug discovery. Hydrazine-based compounds are known for their ability to interact with biological systems through various mechanisms, including enzyme inhibition and receptor binding. The presence of both an oxygen atom in the spirocyclic ring and a hydrazine group in 7-oxaspiro[3.5]nonan-2-ylhydrazine; dihydrochloride creates a versatile platform for designing molecules with tailored biological activities.

In the context of contemporary research, this compound has been investigated for its potential role in modulating inflammatory pathways. Studies have suggested that spirocyclic hydrazines may interfere with key enzymes involved in pro-inflammatory signaling cascades, such as cyclooxygenase (COX) and lipoxygenase (LOX). By inhibiting these enzymes, the compound could potentially reduce inflammation and associated symptoms in conditions like arthritis and other chronic inflammatory diseases.

The hydrazine moiety is particularly interesting from a chemical biology perspective. Hydrazines are known to form stable adducts with various biomolecules, including nucleic acids and proteins. This reactivity has been exploited in the development of diagnostic tools and therapeutic strategies. For instance, certain hydrazine derivatives have been shown to covalently modify target proteins, leading to altered enzyme activity or protein degradation. Such mechanisms could be relevant to the pharmacological action of 7-oxaspiro[3.5]nonan-2-ylhydrazine; dihydrochloride.

From a synthetic chemistry standpoint, the preparation of 7-oxaspiro[3.5]nonan-2-ylhydrazine; dihydrochloride involves multi-step organic synthesis protocols. The spirocyclic core is typically constructed through cyclization reactions, while the hydrazine group is introduced via functional group transformations such as oxidation or reduction reactions. The final step involves salt formation with hydrochloric acid to enhance solubility and shelf-life.

The pharmacokinetic properties of this compound are also under investigation. Preliminary studies suggest that it exhibits moderate oral bioavailability and reasonable tissue distribution upon administration. These findings are crucial for assessing its potential as a lead compound in drug development programs. Additionally, the compound's metabolic stability has been evaluated to determine its half-life and primary metabolic pathways.

In vitro studies have demonstrated the compound's interaction with various biological targets relevant to neurological disorders. For example, it has shown binding affinity to certain neurotransmitter receptors, suggesting potential applications in managing conditions like epilepsy or neurodegenerative diseases. The spirocyclic structure may facilitate optimal positioning within the binding site, enhancing receptor interactions.

The spirocyclic nature of 7-oxaspiro[3.5]nonan-2-ylhydrazine; dihydrochloride also contributes to its chemical diversity, allowing for structural modifications that can fine-tune its pharmacological profile. Researchers have explored analogs with altered substituents on the spirocyclic ring or different lengths of the nonane chain to optimize potency and selectivity. Such modifications are essential for developing compounds with improved therapeutic efficacy while minimizing side effects.

Computational modeling has played a significant role in understanding the molecular interactions of this compound. Molecular docking simulations have been used to predict how it binds to biological targets such as enzymes and receptors at an atomic level. These simulations provide valuable insights into binding affinities, orientation within the binding site, and potential post-binding dynamics.

The toxicological profile of 7-oxaspiro[3.5]nonan-2-ylhydrazine; dihydrochloride has been assessed through acute toxicity studies in animal models. Initial results indicate that it exhibits low toxicity at moderate doses, suggesting its potential for safe clinical use if further studies confirm these findings. Long-term toxicity assessments are necessary to fully understand any delayed or cumulative effects associated with repeated exposure.

Future research directions include exploring the compound's potential in combination therapies with other drugs targeting different disease pathways. Synergistic effects between multiple agents could lead to more effective treatment regimens for complex conditions like cancer or autoimmune diseases. Additionally, investigating its role in drug repurposing efforts may uncover new therapeutic applications for existing compounds.

The development of novel pharmaceuticals relies heavily on innovative chemical entities like 7-oxaspiro[3.5]nonan-2-ylhydrazine; dihydrochloride (CAS No. 2306261-31-2). Its unique structural features offer a promising starting point for designing molecules with improved pharmacological properties compared to traditional drugs currently on the market.